6-Methyl-1lambda4,4-thiazepan-1-one hydrochloride
Overview
Description
6-Methyl-1lambda4,4-thiazepan-1-one hydrochloride is a chemical compound that is widely used in scientific research for its unique biochemical and physiological effects. This compound is synthesized through a specific method and has been studied extensively for its potential applications in various fields.
Scientific Research Applications
Novel Structural Formation with Cysteine
Research by Starkenmann et al. (2005) explored the spontaneous formation of a seven-membered heterocycle, namely hexahydro-1,4-thiazepines, from the addition of cysteine to α,β-unsaturated aldehydes. This unprecedented reaction highlights a novel structural type that could have implications in the synthesis of complex organic molecules, including 6-Methyl-1lambda4,4-thiazepan-1-one hydrochloride derivatives (Starkenmann, Brauchli, & Maurer, 2005).
Facile Synthesis of Substituted Thiazepines
Dölling, Biedermann, and Hartung (1998) described a new synthesis approach for pyrido[3,2-f][1,4]thiazepine derivatives, which could be applied to the synthesis of 6-Methyl-1lambda4,4-thiazepan-1-one hydrochloride and its derivatives. This method offers a streamlined pathway for creating complex thiazepine-based structures, potentially enhancing the library of compounds for various research applications (Dölling, Biedermann, & Hartung, 1998).
Enhancing Fragment Screening Libraries
Pandey et al. (2020) reported a one-pot synthesis using α,β-unsaturated esters and 1,2-amino thiols to form 1,4-thiazepanones, precursors to 1,4-thiazepanes like 6-Methyl-1lambda4,4-thiazepan-1-one hydrochloride. This method facilitates the development of fragment screening libraries with high 3D character, crucial for drug discovery and molecular docking studies (Pandey et al., 2020).
Potential Nematicidal and Antifungal Agents
Srinivas, Nagaraj, and Reddy (2010) synthesized methylene-bis-tetrahydro[1,3]thiazolo[4,5-c]isoxazoles, which demonstrated nematicidal and antifungal activities. This research suggests that structurally similar compounds like 6-Methyl-1lambda4,4-thiazepan-1-one hydrochloride could have potential applications in agriculture and medicine as bioactive agents (Srinivas, Nagaraj, & Reddy, 2010).
properties
IUPAC Name |
6-methyl-1,4-thiazepane 1-oxide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NOS.ClH/c1-6-4-7-2-3-9(8)5-6;/h6-7H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGHVNFRMRFBCLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCS(=O)C1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-1lambda4,4-thiazepan-1-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3S,4R)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-yl]methanol](/img/structure/B1433420.png)
![2-Oxa-7-azaspiro[4.4]nonane-9-carboxylic acid hydrochloride](/img/structure/B1433423.png)
![[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine hydrochloride](/img/structure/B1433438.png)
![Methyl 2-[5-(1,3-dioxolan-2-yl)pyridin-2-yl]acetate](/img/structure/B1433439.png)
![5-Methyl-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl](/img/structure/B1433440.png)